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molecular formula C11H14O3 B1386512 Methyl 4-(ethoxymethyl)benzoate CAS No. 886531-74-4

Methyl 4-(ethoxymethyl)benzoate

Cat. No. B1386512
CAS RN: 886531-74-4
M. Wt: 194.23 g/mol
InChI Key: OCVXHGXTIDKNMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08026370B2

Procedure details

4-(Hydroxymethyl)benzoic acid methyl ester (2.0 g) and ethyl iodide (3.8 g) were dissolved in N,N-dimethylformamide (60 mL), potassium tert-butoxide (2.8 g) was added under ice-cooling, and the mixture was stirred at room temperature for 1 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=10:1 to 5:1) to give the title compound (2.0 g) as a colorless oil.
Name
4-(Hydroxymethyl)benzoic acid methyl ester
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethyl iodide
Quantity
3.8 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
60 mL
Type
solvent
Reaction Step One
Name
potassium tert-butoxide
Quantity
2.8 g
Type
reactant
Reaction Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:12])[C:4]1[CH:9]=[CH:8][C:7]([CH2:10][OH:11])=[CH:6][CH:5]=1.[CH2:13](I)[CH3:14].CC(C)([O-])C.[K+].O>CN(C)C=O>[CH3:1][O:2][C:3](=[O:12])[C:4]1[CH:9]=[CH:8][C:7]([CH2:10][O:11][CH2:13][CH3:14])=[CH:6][CH:5]=1 |f:2.3|

Inputs

Step One
Name
4-(Hydroxymethyl)benzoic acid methyl ester
Quantity
2 g
Type
reactant
Smiles
COC(C1=CC=C(C=C1)CO)=O
Name
ethyl iodide
Quantity
3.8 g
Type
reactant
Smiles
C(C)I
Name
N,N-dimethylformamide
Quantity
60 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
potassium tert-butoxide
Quantity
2.8 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Step Three
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=10:1 to 5:1)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
COC(C1=CC=C(C=C1)COCC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2 g
YIELD: CALCULATEDPERCENTYIELD 85.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.